Docos-21-ynoic Acid

• CAS RN: 93645-43-3
• Molecular Formula: C22H40O2
• Molecular Weight: 336.6 g/mol
• IUPAC Name: docos-21-ynoic acid
• InChI: InChI=1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h1H,3-21H2,(H,23,24)
• InChI Key: YDSLDKXEEPDOMU-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCCCCCCCCCCCCC(=O)O

Description

Docos-21-ynoic Acid is a useful research compound. Its molecular formula is C22H40O2 and its molecular weight is 336.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Docos-21-ynoic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Docos-21-ynoic Acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Docos-21-ynol (12 g, 0.037 mol) was dissolved in warm acetone (600 ml) treated with Jones reagent (20 ml). After stirring for 30 minutes tlc showed complete reaction so the excess Jones reagent was quenched with propane-2-ol and the volatile components removed in vacuo. The organic fractions were combined, dried (MgSO4), filtered and evaporated to leave docos-21-ynoic acid (32) as a pale green solid (10.4 g, 83%).